Cas no 317319-16-7 (3-Fluoro-4-(trifluoromethyl)benzenecarbothioamide)

• Product Name: 3-Fluoro-4-(trifluoromethyl)benzenecarbothioamide
• CAS No: 317319-16-7
• Molecular Formula: C₈H₅NF₄S
• Molecular Weight: 223.1906
• CID: 825540
• PubChem ID: 21957418

3-Fluoro-4-(trifluoromethyl)benzenecarbothioamide Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethyl)benzothioamide
• 3-Fluoro-4-(trifluoromethyl)benzenecarbothioamide
• 3-Fluoro-4-(trifluoromethyl)thiobenzamide
• AKOS005072895
• HA-0801
• EN300-1932055
• 3-Fluoro-4-(trifluoromethyl)benzene-1-carbothioamide
• J-512477
• CS-0306315
• MSKNBFPBZIJNML-UHFFFAOYSA-N
• 317319-16-7
• DTXSID70620779
• MFCD07369414
• DB-294262
• SCHEMBL4822867

• MDL： MFCD07369414
• InChIKey： MSKNBFPBZIJNML-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5F4NS/c9-6-3-4(7(13)14)1-2-5(6)8(10,11)12/h1-3H,(H2,13,14)
• SMILES： NC(C1=CC(F)=C(C(F)(F)F)C=C1)=S

Computed Properties

• Exact Mass: 223.00800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 223.00788299g/mol
• Heavy Atom Count: 14
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• LogP: 3.17900
• PSA: 58.11000
• Boiling Point: 256.4±50.0 °C at 760 mmHg
• Melting Point: 102-104°C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 108.9±30.1 °C
• Density: 1.5±0.1 g/cm3

3-Fluoro-4-(trifluoromethyl)benzenecarbothioamide Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign：
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

3-Fluoro-4-(trifluoromethyl)benzenecarbothioamide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes